![molecular formula C14H13N5 B5619621 2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine](/img/structure/B5619621.png)
2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine
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Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, starting from specific precursors and employing catalysis or other chemical transformations to achieve the desired molecular architecture. For example, a related compound, N-(2-methyl-5-nitrophenyl)-4-(pyridin-2-yl)pyrimidin-2-amine (NPPA), was synthesized starting from guanidinium nitrate salt and enaminone, showcasing the intricate steps involved in constructing such molecules (Moreno-Fuquen et al., 2021).
Molecular Structure Analysis
The structural analysis often includes X-ray diffraction and spectroscopic methods to elucidate the arrangement of atoms within the molecule. For NPPA, X-ray diffraction revealed interactions between nitro-group O atoms and H atoms of the pyridine and pyrimidine rings, indicating the importance of such interactions in the molecular structure (Moreno-Fuquen et al., 2021).
Chemical Reactions and Properties
Chemical properties such as reactivity with enzymes or biological molecules can significantly impact the utility of a compound in drug design. For instance, molecular docking studies of NPPA showed potential for inhibition against chronic myelogenous leukemia (CML), demonstrating how chemical properties can predict biological interactions (Moreno-Fuquen et al., 2021).
Mechanism of Action
Future Directions
The future directions in the research of pyridopyrimidine derivatives like “2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine” could involve the development of new synthesis methods, exploration of their biological activities, and their potential application in the development of new therapies .
properties
IUPAC Name |
2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5/c1-10-18-13-12(6-4-8-16-13)14(19-10)17-9-11-5-2-3-7-15-11/h2-8H,9H2,1H3,(H,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFUSUPIVHOJVFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=N2)C(=N1)NCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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